Cas no 2228303-82-8 (4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol)
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol
- 2228303-82-8
- EN300-1727592
-
- Inchi: 1S/C12H23NOS/c1-11(2)10(5-8-15-11)12(13)6-3-9(14)4-7-12/h9-10,14H,3-8,13H2,1-2H3
- InChI Key: SRKSZMQCNSIGJF-UHFFFAOYSA-N
- SMILES: S1CCC(C1(C)C)C1(CCC(CC1)O)N
Computed Properties
- Exact Mass: 229.15003553g/mol
- Monoisotopic Mass: 229.15003553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.6Ų
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727592-0.05g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 0.05g |
$1620.0 | 2023-09-20 | ||
| Enamine | EN300-1727592-0.1g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 0.1g |
$1697.0 | 2023-09-20 | ||
| Enamine | EN300-1727592-0.25g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 0.25g |
$1774.0 | 2023-09-20 | ||
| Enamine | EN300-1727592-0.5g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 0.5g |
$1851.0 | 2023-09-20 | ||
| Enamine | EN300-1727592-1.0g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 1g |
$1929.0 | 2023-06-04 | ||
| Enamine | EN300-1727592-2.5g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 2.5g |
$3782.0 | 2023-09-20 | ||
| Enamine | EN300-1727592-5.0g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 5g |
$5594.0 | 2023-06-04 | ||
| Enamine | EN300-1727592-10.0g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 10g |
$8295.0 | 2023-06-04 | ||
| Enamine | EN300-1727592-1g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 1g |
$1929.0 | 2023-09-20 | ||
| Enamine | EN300-1727592-5g |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol |
2228303-82-8 | 5g |
$5594.0 | 2023-09-20 |
4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol
Recent Advances in the Study of 4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol (CAS: 2228303-82-8)
The compound 4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol (CAS: 2228303-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.
One of the key areas of research has been the optimization of synthetic routes for 4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis method that significantly improves yield and enantiomeric purity. This advancement is crucial for scaling up production and ensuring the consistency of the compound for preclinical and clinical studies. The study also highlighted the importance of the thiolane ring in stabilizing the molecule's conformation, which is believed to contribute to its biological activity.
Pharmacological investigations have revealed that 4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol exhibits potent activity as a modulator of certain neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that the compound may have applications in treating neurological disorders such as depression and anxiety. A recent paper in Neuropharmacology (2024) reported that the compound demonstrated high affinity for serotonin and dopamine receptors, with a selectivity profile that could minimize off-target effects. These findings position the molecule as a promising candidate for further development in CNS therapeutics.
In addition to its neurological applications, research has also explored the compound's potential in oncology. A 2023 study in Cancer Research identified 4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol as an inhibitor of a specific kinase pathway involved in tumor proliferation. The study utilized xenograft models to demonstrate the compound's ability to reduce tumor growth with minimal toxicity, suggesting its potential as a targeted therapy for certain cancers. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for its antitumor effects.
Despite these promising findings, challenges remain in the development of 4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol. Issues such as bioavailability and metabolic stability need to be addressed to advance the compound toward clinical trials. Recent work published in Drug Metabolism and Disposition (2024) has begun to tackle these challenges by exploring prodrug strategies and formulation optimizations. These efforts are critical for translating the compound's preclinical success into therapeutic applications.
In conclusion, 4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structure and broad pharmacological profile make it a valuable subject for ongoing and future studies. As research continues to uncover its potential, this compound may soon emerge as a key player in the development of new therapies for neurological and oncological disorders.
2228303-82-8 (4-amino-4-(2,2-dimethylthiolan-3-yl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)